Cas no 898464-46-5 (N'-(4-ethylphenyl)-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}ethanediamide)

• Product Name: N'-(4-ethylphenyl)-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}ethanediamide
• CAS No: 898464-46-5
• MF: C₂₂H₂₃N₃O₃
• MW: 377.436325311661
• CID: 5485704
• Update Time: 2025-07-09

N'-(4-ethylphenyl)-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• JFAXSPDZHTUSBZ-UHFFFAOYSA-N
• N'-(4-ethylphenyl)-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}ethanediamide

• Inchi： 1S/C22H23N3O3/c1-2-14-5-8-17(9-6-14)23-21(27)22(28)24-18-12-15-4-3-11-25-19(26)10-7-16(13-18)20(15)25/h5-6,8-9,12-13H,2-4,7,10-11H2,1H3,(H,23,27)(H,24,28)
• InChI Key： JFAXSPDZHTUSBZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC)C=C1)(=O)C(NC1=CC2=C3C(=C1)CCC(=O)N3CCC2)=O

Additional information on N'-(4-ethylphenyl)-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}ethanediamide

N'-(4-Ethylphenyl)-N-{2-Oxo-1-Azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-Trien-7-Yl}Ethanediamide: A Comprehensive Overview

N'-(4-Ethylphenyl)-N-{2-Oxo-1-Azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-Trien-7-Yl}Ethanediamide, a compound with CAS No. 898464-46-5, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate tricyclic structure and its potential applications in drug discovery and development. Recent advancements in synthetic chemistry have enabled researchers to delve deeper into the synthesis, characterization, and biological activities of this compound.

The molecular structure of N'-(4-Ethylphenyl)-N-{2-Oxo-1-Azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-Trien-7-Yl}Ethanediamide is characterized by a tricyclic system fused with an ethanediamide group and a 4-ethylphenyl substituent. The presence of the azatricyclo framework introduces unique electronic and steric properties, making it a promising candidate for various biological assays. Recent studies have explored its potential as a kinase inhibitor and its ability to modulate cellular signaling pathways.

One of the most significant breakthroughs in the study of this compound involves its synthesis via a multi-step process that incorporates advanced coupling reactions and cyclization techniques. Researchers have successfully optimized the synthesis pathway to achieve higher yields and better purity levels. These advancements have facilitated further investigations into its pharmacokinetic properties and bioavailability.

From a pharmacological perspective, N'-(4-Ethylphenyl)-N-{2-Oxo-1-Azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-Trien-7-Yl}Ethanediamide has shown remarkable activity in preclinical models of cancer and inflammatory diseases. Its ability to inhibit key enzymes involved in tumor progression has positioned it as a potential lead compound for anti-cancer drug development.

In addition to its therapeutic potential, this compound has also been studied for its role in chemical biology research tools and imaging agents due to its unique structural features and reactivity profiles.

As research on CAS No. 898464-46-5 continues to evolve, it is anticipated that this compound will play a pivotal role in advancing our understanding of complex biological systems and contribute to the development of innovative therapeutic strategies.